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Compound of Interest

Compound Name: Indium-110

CAS No.: 14133-75-6

Cat. No.: B1235001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed dosimetry data, radiation safety protocols, and

experimental guidelines for the safe and effective use of Indium-110 (¹¹⁰In) and its isomer

Indium-110m (¹¹⁰ᵐIn) in a research environment. Adherence to these protocols is crucial for

minimizing radiation exposure and ensuring regulatory compliance.

Dosimetry of Indium-110 and Indium-110m
Indium-110 and its metastable state, Indium-110m, are positron-emitting radionuclides,

making them valuable for research applications, particularly in the development of novel

radiopharmaceuticals for Positron Emission Tomography (PET) imaging. Accurate dosimetry is

essential for assessing and managing the radiation doses to personnel conducting these

experiments.

Decay Characteristics
A thorough understanding of the decay characteristics of ¹¹⁰In and ¹¹⁰ᵐIn is fundamental to

radiation safety and dosimetry. Both radionuclides decay to stable Cadmium-110 (¹¹⁰Cd) via a
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combination of positron emission (β+) and electron capture (EC). This decay process is

accompanied by the emission of gamma (γ) rays, characteristic X-rays, and annihilation

photons.

Table 1: Principal Decay Characteristics of Indium-110 and Indium-110m

Property Indium-110 Indium-110m

Half-life (T₁⸝₂) 4.92(8) hours[1] 69.1(5) minutes[2]

Decay Mode 100% EC/β+[1] 100% EC/β+[2]

Major Gamma Ray Energies

(keV) and Intensities (%)

657.7 (97.6%)707.0

(23.9%)884.7 (70.1%)937.5

(66.0%)

645.7 (2.4%)763.9

(1.8%)884.7 (0.9%)

Maximum Positron Energy

(MeV)
1.56 2.22

Daughter Nuclide ¹¹⁰Cd (Stable) ¹¹⁰Cd (Stable)

Note: The decay data is sourced from internationally recognized databases and should be used

for all dosimetry and shielding calculations.

Dose Coefficients
Dose coefficients are essential for calculating the effective dose to individuals from both

internal and external exposure to radionuclides. These coefficients are published by the

International Commission on Radiological Protection (ICRP).

Internal radiation exposure occurs if ¹¹⁰In is inhaled or ingested. The committed effective dose

per unit intake (Sv/Bq) is provided in ICRP Publication 119.[2] Different absorption types (F:

Fast, M: Medium) are considered for inhalation, reflecting the rate at which the radionuclide is

absorbed from the respiratory tract into the bloodstream.

Table 2: Committed Effective Dose Coefficients for Indium-110 and Indium-110m
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Radionuclide Route of Intake Absorption Type
Committed
Effective Dose
Coefficient (Sv/Bq)

Indium-110 Inhalation F 1.2E-10[2]

M 1.4E-10[2]

Ingestion - 1.1E-09[3]

Indium-110m Inhalation F
Not specified in ICRP

119

M
Not specified in ICRP

119

Ingestion -
Not specified in ICRP

119

Note: For Indium-110m, in the absence of specific data, it is prudent to use the more

conservative dose coefficients of Indium-110 for initial safety assessments.

External radiation exposure arises from being in proximity to a source of ¹¹⁰In. The primary

contributors to external dose are gamma rays and annihilation photons. Dose rate coefficients

for various exposure scenarios are provided in ICRP Publication 144 and its supplementary

data.

Table 3: External Dose Rate Coefficients for Indium-110

Exposure Scenario Dose Rate Coefficient

Air Submersion (Sv/s per Bq/m³)
Data not yet available in publicly accessible

ICRP supplementary materials.

Ground Contamination (Sv/s per Bq/m²)
Data not yet available in publicly accessible

ICRP supplementary materials.

Note: In the absence of specific external dose rate coefficients for Indium-110, a conservative

approach is to perform direct dose rate measurements at the working distance using a
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calibrated survey meter.

Radiation Safety Protocols
A robust radiation safety program is mandatory when working with ¹¹⁰In. The following protocols

are based on the principles of ALARA (As Low As Reasonably Achievable) and are designed to

minimize both internal and external radiation exposure.

Shielding
Effective shielding is critical for reducing exposure to the high-energy gamma emissions of

¹¹⁰In. The choice and thickness of shielding material depend on the activity of the source and

the duration of the experimental procedures.

Table 4: Half-Value Layers (HVL) for Prominent Indium-110 Gamma Emissions

Emitted Photon
Energy (keV)

Shielding Material
Linear Attenuation
Coefficient (cm⁻¹)

Half-Value Layer
(HVL) (cm)

657.7 Lead 1.24 0.56

657.7 Concrete 0.16 4.33

Note: The HVL is the thickness of material required to reduce the radiation intensity by half.[4]

Approximately 7 HVLs are needed to reduce the radiation intensity to less than 1% of its

original value. Calculations are based on data from the NIST XCOM database.

Recommendations:

All stock solutions and significant quantities of ¹¹⁰In should be stored in lead pigs or behind

lead brick shielding.

Experimental work should be conducted behind appropriate shielding, such as lead-lined

fume hoods or benchtop shields.

Use tongs and other remote handling tools to increase the distance from the radioactive

source.
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Personal Protective Equipment (PPE) and Monitoring
Appropriate PPE and personnel monitoring are essential for preventing contamination and

tracking radiation dose.

Lab Coat: A standard lab coat should be worn at all times in the designated radioactive

materials area.

Disposable Gloves: Two pairs of disposable gloves should be worn when handling

radioactive materials. Gloves should be changed frequently, especially if contamination is

suspected.

Safety Glasses: Safety glasses with side shields are required.

Dosimetry: Whole-body and ring dosimeters must be worn by all personnel handling ¹¹⁰In.

Dosimeters should be exchanged at the frequency mandated by the institution's radiation

safety program.

Contamination Control and Monitoring
Regular monitoring for radioactive contamination is crucial to prevent the spread of radioactive

material.

Survey Meters: A calibrated survey meter with a sodium iodide (NaI) scintillation probe is

recommended for detecting the gamma emissions of ¹¹⁰In. Geiger-Müller (GM) pancake

probes can also be used, but they are less efficient for gamma detection.

Wipe Tests: Removable contamination should be assessed by performing wipe tests of work

areas, equipment, and floors. Wipes should be counted in a gamma counter or a liquid

scintillation counter.

Action Levels: Institutional action levels for removable contamination must be adhered to. If

contamination is found above these levels, the area must be decontaminated and re-

surveyed.

Decontamination Procedures
In the event of a spill or contamination, the following procedures should be followed:
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Minor Spills (liquid, low volume):

Notify others in the immediate area.

Contain the spill with absorbent paper.

Wearing appropriate PPE, clean the area from the outside in with a suitable

decontamination solution (e.g., "Count-Off" or a similar commercial product).

Place all contaminated materials in a designated radioactive waste bag.

Survey the area to ensure it is clean.

Report the incident to the Radiation Safety Officer (RSO).

Major Spills (large volume, high activity, or airborne potential):

Evacuate the immediate area.

Notify the RSO immediately.

Prevent entry into the affected area.

Await instructions from the RSO.

Radioactive Waste Disposal
All waste generated from ¹¹⁰In experiments must be disposed of as radioactive waste in

accordance with institutional and regulatory requirements.

Segregation: Waste should be segregated based on its physical form (liquid, solid, sharps)

and half-life. Given the short half-lives of ¹¹⁰In and ¹¹⁰ᵐIn, waste can be stored for decay.

Decay-in-Storage: Waste containing ¹¹⁰In should be stored in a designated, shielded area for

at least 10 half-lives (approximately 50 hours for ¹¹⁰In) to allow for sufficient decay.

Disposal: After decay, the waste should be surveyed with a sensitive radiation detection

instrument to ensure it is at background levels before being disposed of as non-radioactive

waste. All radioactive labels must be defaced or removed.
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Experimental Protocols
The following section provides a general protocol for a common application of radiometals like

¹¹⁰In: the radiolabeling of a DOTA-conjugated peptide. This protocol should be adapted and

optimized for specific peptides and experimental conditions.

Radiolabeling of a DOTA-Conjugated Peptide with a
Trivalent Radiometal
This protocol describes the labeling of a peptide conjugated with the chelator 1,4,7,10-

tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) with a trivalent radiometal, such as

Indium-111, which serves as a good surrogate for the chemistry of Indium-110.

DOTA-conjugated peptide

Indium-111 chloride (¹¹¹InCl₃) in dilute HCl (as a stand-in for ¹¹⁰In)

Sodium acetate buffer (0.1 M, pH 4.5)

Metal-free water

Heating block or water bath

Vortex mixer

Radio-TLC system (TLC strips, developing solvent, scanner)

Dose calibrator

pH paper or calibrated pH meter
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Preparation
Radiolabeling

Quality Control

Prepare Reagents
- DOTA-Peptide Solution

- Acetate Buffer
- ¹¹⁰In Solution

Combine Reagents
in Reaction Vial

Incubate at
Elevated Temperature

Heat

Radio-TLC Analysis
(Radiochemical Purity)Sample

Measure Activity
(Dose Calibrator)

Measure

Final Radiolabeled
Peptide

Verify Purity

Quantify
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Radiolabeled Peptide
(Post-Incubation)

Spot aliquot onto
TLC strip

Develop TLC strip in
appropriate mobile phase

Scan TLC strip on
radio-TLC scanner

Analyze chromatogram
(determine Rf values and peak areas)

Radiochemical Purity > 95%?

Product Passes QC
(Ready for use)

Yes

Product Fails QC
(Requires purification or re-synthesis)

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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